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Compound of Interest

Compound Name:
3,5-Diamino-4-chlorobenzonitrile-

15N2

Cat. No.: B15582120 Get Quote

Essential Safety and Handling Guide for 3,5-
Diamino-4-chlorobenzonitrile-15N2
This guide provides crucial operational and disposal protocols for researchers, scientists, and

drug development professionals handling 3,5-Diamino-4-chlorobenzonitrile-15N2. The

following procedures are designed to ensure the safe handling of this compound and to

minimize risks in the laboratory environment.

Chemical and Physical Properties
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Property Value

Chemical Formula C₇H₆ClN₃¹⁵N₂

Molecular Weight 169.58 g/mol [1]

Synonyms
2-Chloro-5-cyano-m-phenylenediamine-15N2,

4-Chloro-3,5-diaminobenzonitrile-15N2[1]

Appearance Not explicitly stated, but likely a solid.

Hazards

While a specific Safety Data Sheet (SDS) for the

¹⁵N₂ isotopically labeled version is not readily

available, the hazards are expected to be similar

to analogous compounds like 4-Amino-2-

chlorobenzonitrile and 3-Amino-4-

chlorobenzonitrile. These compounds are

harmful if swallowed, toxic in contact with skin,

and may cause an allergic skin reaction.[2][3]

They can also cause skin and serious eye

irritation.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personnel safety. The following table

outlines the minimum required PPE for handling 3,5-Diamino-4-chlorobenzonitrile-15N2.
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PPE Category Item Specification

Hand Protection Chemical Resistant Gloves

Nitrile gloves are

recommended for their

resistance to a wide range of

chemicals.[4][5] For tasks with

a higher risk of splash,

consider thicker gloves or

double-gloving.[6]

Eye Protection Safety Goggles or Glasses

Chemical splash goggles that

meet ANSI Z.87.1 standards

are required.[7]

Face Protection Face Shield

A face shield should be worn

over safety glasses or goggles,

especially when there is a risk

of splashing or aerosol

generation.[7][8]

Body Protection Laboratory Coat

A flame-resistant lab coat that

is fully buttoned is necessary

to protect against splashes.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator if working outside of

a certified chemical fume hood

or if there is a potential for

aerosol generation.[7][9]

Foot Protection Closed-toe Shoes

Shoes that fully cover the feet

are mandatory in the

laboratory.

Operational Plan: Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Always handle 3,5-Diamino-4-chlorobenzonitrile-15N2 within a certified chemical fume

hood to minimize inhalation exposure.
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Ensure that an eyewash station and safety shower are readily accessible.[10]

Before starting, ensure all necessary PPE is donned correctly.

Weighing and Transfer:

When weighing the solid compound, do so in the fume hood on a draft shield or in a

containment enclosure to prevent the dispersal of fine particles.

Use appropriate tools (e.g., spatulas) for transfers. Avoid creating dust.

If making a solution, add the solid to the solvent slowly to avoid splashing.

Experimental Procedures:

Keep all containers with the compound sealed when not in use.

Clearly label all vessels containing 3,5-Diamino-4-chlorobenzonitrile-15N2, including the

isotopic label information.

Avoid direct contact with the skin and eyes. If contact occurs, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[10]

Post-Experiment:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling the compound.[2]

Disposal Plan
Waste containing 3,5-Diamino-4-chlorobenzonitrile-15N2 must be handled as hazardous

waste. Due to the isotopic labeling, it is crucial to prevent environmental contamination.

Waste Segregation:
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All solid waste (e.g., contaminated gloves, weigh paper, paper towels) should be collected

in a dedicated, clearly labeled hazardous waste container.

Liquid waste (e.g., reaction mixtures, solvent rinses) should be collected in a separate,

labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless specifically instructed to

do so by your institution's environmental health and safety (EHS) office.

Waste Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "3,5-Diamino-4-chlorobenzonitrile-15N2," and the type of hazard (e.g., Toxic).

Storage and Disposal:

Store waste containers in a designated satellite accumulation area within the laboratory.

Follow your institution's specific procedures for the final disposal of hazardous and

isotopically labeled chemical waste. Contact your EHS office for guidance.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 3,5-Diamino-4-
chlorobenzonitrile-15N2 from preparation to disposal.
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Caption: Workflow for Safe Handling of 3,5-Diamino-4-chlorobenzonitrile-15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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